4-butyl-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclohexanecarboxamide
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Description
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The thieno[3,4-c]pyrazole group, for example, is a fused ring system that includes a five-membered ring containing two nitrogen atoms .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present. For example, the carboxamide group might be involved in reactions with acids or bases, and the pyrazole group could potentially participate in reactions with electrophiles .Scientific Research Applications
Synthesis and Cytotoxic Activity of Carboxamide Derivatives : This study involves the synthesis of carboxamide derivatives and their testing for cytotoxic properties against various cancer cell lines (Deady et al., 2003).
Synthesis of Pyrazole-5-carboxylates : This research outlines the synthesis of a series of 4-substituted 1H-pyrazole-5-carboxylates, highlighting their potential in regiospecific synthesis and yields (Rosa et al., 2008).
Synthesis of Thieno[3,2-d]pyrimidines as Antimicrobial Scaffolds : This paper discusses the synthesis of novel compounds with potential antimicrobial activity, emphasizing their structural features (Hafez et al., 2016).
Design and Synthesis of Antibacterial Agents : The study presents the design, synthesis, and evaluation of novel compounds with promising antibacterial activity, especially against certain bacteria strains (Palkar et al., 2017).
Synthesis and Electropolymerization of Novel Compounds : This research focuses on the synthesis and electropolymerization properties of new compounds, demonstrating potential applications in material science (Lengkeek et al., 2010).
Thieno[3,4-c]pyrazole Derivatives with Antiinflammatory Activities : This paper details the synthesis and evaluation of thieno[3,4-c]pyrazole derivatives for their potential anti-inflammatory, analgesic, and antipyretic activities (Menozzi et al., 1992).
properties
IUPAC Name |
4-butyl-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclohexane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33N3OS/c1-4-5-6-18-8-10-19(11-9-18)24(28)25-23-20-14-29-15-21(20)26-27(23)22-12-7-16(2)13-17(22)3/h7,12-13,18-19H,4-6,8-11,14-15H2,1-3H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNESZPFZTWRTRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1CCC(CC1)C(=O)NC2=C3CSCC3=NN2C4=C(C=C(C=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-butyl-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclohexanecarboxamide |
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